Cas no 1341200-61-0 (HCI-2184)

• Product Name: HCI-2184
• CAS No: 1341200-61-0
• MF: C₂₃H₂₈ClN₇O₂S
• MW: 502.032121658325
• CID: 6843032
• PubChem ID: 70685611
• Update Time: 2025-03-31

HCI-2184 Chemical and Physical Properties

Names and Identifiers

• CHEMBL2023348
• HCI-2184
• 1341200-61-0
• AKOS040745844
• BDBM50382440

• Inchi： 1S/C23H28ClN7O2S/c1-29(2)34(32,33)21-7-5-4-6-20(21)27-22-19(24)16-25-23(28-22)26-17-8-10-18(11-9-17)31-14-12-30(3)13-15-31/h4-11,16H,12-15H2,1-3H3,(H2,25,26,27,28)
• InChI Key： DUVYKNYFBDYPNC-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1S(N(C)C)(=O)=O)NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 501.1713720Da
• Monoisotopic Mass: 501.1713720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų